tert-Butyldimethylsilanol

Specification

• CAS No.: 18173-64-3
• Molecular Formula: C6H16OSi
• Molecular Weight: 132.28 g/mol
• IUPAC Name: tert-butyl-hydroxy-dimethylsilane
• Standard InChI: InChI=1S/C6H16OSi/c1-6(2,3)8(4,5)7/h7H,1-5H3
• Standard InChI Key: FGWRMMTYIZKYMA-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C)(C)O
• Canonical SMILES: CC(C)(C)[Si](C)(C)O

Introduction

Chemical Identity and Structure

tert-Butyldimethylsilanol, with the IUPAC name tert-butyl-hydroxy-dimethylsilane, is an organosilicon compound containing a hydroxyl group attached to a silicon atom. This silicon atom is also bonded to two methyl groups and a tert-butyl group, creating a distinctive chemical structure with specific reactivity patterns.

Chemical Identification

The compound is accurately identified through several standard chemical identifiers as detailed in Table 1:

Table 1: Chemical Identifiers of tert-Butyldimethylsilanol

Parameter	Value
CAS Number	18173-64-3
Molecular Formula	C₆H₁₆OSi
Molecular Weight	132.28 g/mol
IUPAC Name	tert-butyl-hydroxy-dimethylsilane
SMILES Notation	CC(C)(C)Si(C)O
InChI Key	FGWRMMTYIZKYMA-UHFFFAOYSA-N
MDL Number	MFCD00010673
PubChem CID	554527

The molecular structure features a silicon atom as the central element with the hydroxyl group (-OH) attached, creating the silanol functionality that defines many of the compound's chemical properties.

Structural Characteristics

The compound's structure consists of a silicon atom bonded to a hydroxyl group, two methyl groups, and a tert-butyl group. This arrangement gives the molecule specific geometric and electronic properties that influence its reactivity and applications. The silicon-oxygen bond exhibits partial polarity, allowing for hydrogen bonding interactions and contributing to the compound's ability to participate in various chemical reactions. The tert-butyl group provides steric hindrance that affects reactivity and stability, while the two methyl groups further influence the electron density distribution around the silicon atom.

Physical and Chemical Properties

tert-Butyldimethylsilanol exhibits distinctive physical and chemical properties that determine its behavior in various applications and reactions.

Physical Properties

tert-Butyldimethylsilanol exists as a colorless to almost colorless clear liquid at room temperature. Its physical properties are summarized in Table 2:

Table 2: Physical Properties of tert-Butyldimethylsilanol

Property	Value
Physical State (20°C)	Liquid
Appearance	Colorless to almost colorless clear liquid
Density	0.8±0.1 g/cm³
Specific Gravity (20/20)	0.84
Boiling Point	142.3±9.0°C at 760 mmHg / 139°C
Melting Point	18°C
Flash Point	45°C
Refractive Index	1.42

An interesting observation is that crystals of tert-butyldimethylsilanol hemihydrate exhibit remarkably low density (0.996 g/cm³), which may be linked to the high volatility of this compound.

Chemical Properties

The chemical properties of tert-Butyldimethylsilanol are largely governed by the silanol (Si-OH) functional group, which provides specific reactivity patterns:

• Hydrogen Bonding: The hydroxyl group can participate in hydrogen bonding, both as a donor and acceptor. Evidence of hydrogen bonding has been observed in crystalline states of the compound's hemihydrate form.

• Moisture Sensitivity: The compound is sensitive to moisture and requires storage under inert gas conditions.

• Reactivity: tert-Butyldimethylsilanol can participate in silylation reactions, making it valuable for protecting hydroxyl groups in organic synthesis.

• Flammability: It is classified as a flammable liquid with a flash point of 45°C, which influences its handling and storage requirements.

The silanol functionality allows tert-Butyldimethylsilanol to react with various substrates, particularly through condensation reactions with other hydroxyl-containing compounds, forming siloxane linkages (Si-O-Si) that are fundamental to silicone polymer formation.

Synthesis and Production

The production of tert-Butyldimethylsilanol involves specific chemical processes that yield the pure compound for various applications.

Laboratory Preparation

In laboratory settings, tert-Butyldimethylsilanol has been observed to form serendipitously from the decomposition of tert-butyldimethylsilyl ethers under certain conditions. One documented case describes the crystallization of tert-Butyldimethylsilanol as colourless needles from a sample of 2-(bromomethyl)-6-((tert-butyldimethylsilyloxy)methyl)pyridine upon standing at room temperature for several weeks.

This observation suggests that tert-butyldimethylsilyl protecting groups can undergo hydrolysis under mild conditions over time, leading to the formation of the corresponding silanol. This property has implications for the storage and handling of tert-butyldimethylsilyl-protected compounds in synthetic organic chemistry.

Applications and Uses

tert-Butyldimethylsilanol has diverse applications across multiple industries and research fields, driven by its unique chemical properties.

Industrial Applications

The compound serves as a versatile intermediate and reagent in various industrial processes:

• Silicone Production: tert-Butyldimethylsilanol functions as a key intermediate in the synthesis of silicone polymers, which are used in a wide range of applications from sealants to medical devices.

• Surface Modification: The compound effectively modifies surfaces to enhance hydrophobicity, making it valuable in coatings and treatments for various materials. This property is particularly useful in creating water-repellent finishes and protective coatings.

• Adhesives and Sealants: tert-Butyldimethylsilanol improves the performance of adhesives, providing better bonding strength and durability in construction and automotive industries. The silanol groups can form strong chemical bonds with substrate materials, enhancing adhesion properties.

Research and Pharmaceutical Applications

Beyond industrial uses, tert-Butyldimethylsilanol plays important roles in research and pharmaceutical development:

• Chemical Synthesis: The compound serves as a useful reagent in organic synthesis, aiding researchers in developing new compounds and materials with desirable properties.

• Pharmaceutical Development: In drug formulation, tert-Butyldimethylsilanol can enhance the solubility and stability of active pharmaceutical ingredients, potentially leading to more effective medications.

• Specialized Polymer Synthesis: Research has shown that tert-Butyldimethylsilanol derivatives, such as tert-butyldimethylsilyl (TBDMS) chitosan, can be synthesized to create specialized polymers with unique solubility characteristics. For example, TBDMS chitosan has been developed that is soluble in a 50:50 solution of ethyl acetate and toluene, expanding the applicability of chitosan-based materials.

The versatility of tert-Butyldimethylsilanol in these applications stems from its ability to participate in silylation reactions and form stable silicon-oxygen bonds, providing pathways to diverse functional materials.

Classification	Details
Signal Word	Warning
Flammability	Flammable liquid and vapor (H226)
Health Hazards	Causes skin irritation (H315)
	Causes serious eye irritation (H319)
UN Number	UN1987
Hazard Class	3
Packing Group	III

The compound is classified as a sensory irritant that can produce temporary and undesirable side-effects on the eyes, nose, or throat. Historically, occupational exposure standards for such irritants have been based on observation of workers' responses to various airborne concentrations.

Emergency Response

In case of accidents or exposure, specific precautionary measures should be followed:

• Fire: In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• Skin Contact: Take off immediately all contaminated clothing and rinse skin with water/shower. If skin irritation occurs, get medical advice/attention.

• Disposal: Dispose of contents and container at an approved waste disposal plant following local regulations.

These precautions are essential for minimizing risks associated with handling tert-Butyldimethylsilanol in laboratory and industrial settings.

Research Developments

Scientific investigation into tert-Butyldimethylsilanol continues to advance our understanding of its properties and potential applications.

Crystallographic Studies

Research has provided insights into the molecular structure and packing of tert-Butyldimethylsilanol in crystalline form. Notably, tert-Butyldimethylsilanol hemihydrate has been crystallographically characterized, revealing interesting structural features. The compound crystallizes with evidence of hydrogen bonding between silanol OH groups and water H atoms in the asymmetric unit.

The crystals exhibit remarkably low density (0.996 g/cm³), which researchers have suggested may be linked to the high volatility of this compound. These structural insights help explain the physical properties and reactivity patterns of tert-Butyldimethylsilanol in various applications.

Polymer Modifications

Significant research has focused on utilizing tert-Butyldimethylsilyl (TBDMS) groups derived from tert-Butyldimethylsilanol for polymer modifications. One notable example is the synthesis of TBDMS chitosan, which demonstrates altered solubility characteristics compared to unmodified chitosan.

Researchers have developed methods to synthesize tert-butyldimethylsilyl chitosan that is soluble in a 50:50 solution of ethyl acetate and toluene. This modification involves a multi-step process:

• Preparation of an "intermediate" form of chitosan (chitosan mesylate) to facilitate dissolution in dimethyl sulfoxide (DMSO)

• Reaction of the intermediate with tert-butyl dimethyl silyl chloride (TBDMSCl)

• Molecular weight characterization through a two-stage process due to the unique properties of the modified polymer

This research demonstrates the utility of tert-Butyldimethylsilanol derivatives in creating novel materials with tailored properties for specific applications.

Parameter	Specification
Purity	≥95.0% (GC)
Physical State	Liquid
Appearance	Colorless to almost colorless clear liquid
Packaging Options	5 mL, 25 mL, and possibly other volumes

These specifications ensure the quality and consistency of the product for various applications.